Cas no 57452-98-9 ((R)-Praziquantel)

• Product Name: (R)-Praziquantel
• CAS No: 57452-98-9
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• MDL: MFCD22571801
• CID: 947057
• PubChem ID: 445900
• Update Time: 2025-06-08

(R)-Praziquantel Chemical and Physical Properties

Names and Identifiers

• l-Praziquantel
• (11bR)-2-(cyclohexanecarbonyl)-3,6,7,11b-tetrahydro-1H-pyrazino[2,1-a]isoquinolin-4-one
• (R)-Praziquantel
• (-)-Praziquantel
• (R)-(-)-Praziquantel
• AC1L9IQO
• Lopac-P-4668
• Praziquantel, (-)-
• PZQ
• UNII-WF15T5925V
• NCGC00015818-02
• DTXSID80904739
• ARPRAZIQUANTEL [INN]
• Q27292599
• Praziquantel 100 microg/mL in Acetonitrile
• WF15T5925V
• MSC-2499550A
• CHEMBL1235551
• NCGC00015818-01
• (11bR)-2-cyclohexanecarbonyl-1H,2H,3H,4H,6H,7H,11bH-piperazino[2,1-a]isoquinolin-4-one
• NCGC00016877-01
• DB11749
• CAS-55268-74-1
• L-PZQ
• Arpraziquantel
• MMV002529
• Praziquantel, (R)-
• AKOS030526027
• I11683
• NCGC00015818-09
• ARPRAZIQUANTEL [WHO-DD]
• MSC2499550A
• 4H-Pyrazino(2,1-a)isoquinolin-4-one, 2-(cyclohexylcarbonyl)-1,2,3,6,7,11b-hexahydro-, (11bR)-
• SCHEMBL16019898
• 57452-98-9
• (R)-2-(Cyclohexanecarbonyl)-2,3,6,7-tetrahydro-1H-pyrazino[2,1-a]isoquinolin-4(11bH)-one
• (11bR)-2-(cyclohexylcarbonyl)-1,2,3,6,7,11b-hexahydro-4H-pyrazino[2,1-a]isoquinolin-4-one
• MFCD22571801
• NCGC00015818-03
• NS00099240
• NCGC00015818-10
• Arpraziquantel (INN)
• D12741

• MDL： MFCD22571801
• Inchi： 1S/C19H24N2O2/c22-18-13-20(19(23)15-7-2-1-3-8-15)12-17-16-9-5-4-6-14(16)10-11-21(17)18/h4-6,9,15,17H,1-3,7-8,10-13H2/t17-/m0/s1
• InChI Key： FSVJFNAIGNNGKK-KRWDZBQOSA-N
• SMILES： O=C(C1CCCCC1)N1CC(N2CCC3C=CC=CC=3[C@@H]2C1)=O

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Color/Form: Solid powder

(R)-Praziquantel Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Additional information on (R)-Praziquantel

Praziquantel (R-Isomer): A Comprehensive Overview

Praziquantel, with the CAS number 57452-98-9, is a widely recognized anthelmintic agent primarily used in the treatment of schistosomiasis and other parasitic infections. The R-isomer of praziquantel has gained significant attention due to its enhanced efficacy and reduced side effects compared to the racemic mixture. This article delves into the latest research and applications of R-Praziquantel, providing a detailed exploration of its chemical properties, pharmacokinetics, therapeutic uses, and future prospects.

The chemical structure of R-Praziquantel is characterized by its chiral center, which plays a crucial role in its pharmacological activity. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing bioavailability and minimizing adverse effects. The R-isomer exhibits superior activity against schistosomes, making it a preferred choice for therapeutic interventions. Researchers have also explored the potential of R-Praziquantel in combination therapies to address drug resistance, a growing concern in parasitic infections.

Pharmacokinetic studies on R-Praziquantel have revealed improved absorption and distribution profiles compared to traditional formulations. This advancement is attributed to the molecule's enhanced solubility and stability, which contribute to its prolonged residence time in target tissues. Clinical trials have demonstrated that R-Praziquantel achieves higher concentrations at infection sites, leading to more effective parasite eradication. These findings underscore the importance of stereochemistry in enhancing drug performance and pave the way for next-generation anthelmintics.

The therapeutic applications of R-Praziquantel extend beyond schistosomiasis, with recent research exploring its efficacy against other helminth infections. For instance, studies have shown promise in treating liver flukes and tapeworms, highlighting the compound's broad-spectrum activity. Moreover, the development of sustained-release formulations has improved patient compliance, particularly in resource-limited settings where access to healthcare is challenging.

Recent advancements in nanotechnology have opened new avenues for delivering R-Praziquantel more effectively. Nanoparticle-based systems have been developed to enhance drug targeting and reduce systemic toxicity. These innovations are expected to revolutionize the treatment of parasitic infections by improving therapeutic outcomes while minimizing adverse effects.

In conclusion, R-Praziquantel represents a significant leap forward in anthelmintic therapy. Its superior efficacy, enhanced pharmacokinetics, and potential for combination therapies make it a cornerstone in the fight against parasitic diseases. As research continues to uncover new applications and delivery mechanisms, R-Praziquantel is poised to play an even greater role in global health initiatives.